molecular formula C7H5NaO4 B1260078 Sodium beta-resorcylate CAS No. 17289-70-2

Sodium beta-resorcylate

Cat. No. B1260078
CAS RN: 17289-70-2
M. Wt: 176.1 g/mol
InChI Key: ZGIYTLGBDAOYFL-UHFFFAOYSA-M
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Description

Sodium beta-resorcylate, also known as Sodium beta-resorcylate, is a useful research compound. Its molecular formula is C7H5NaO4 and its molecular weight is 176.1 g/mol. The purity is usually 95%.
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properties

CAS RN

17289-70-2

Product Name

Sodium beta-resorcylate

Molecular Formula

C7H5NaO4

Molecular Weight

176.1 g/mol

IUPAC Name

sodium;2,4-dihydroxybenzoate

InChI

InChI=1S/C7H6O4.Na/c8-4-1-2-5(7(10)11)6(9)3-4;/h1-3,8-9H,(H,10,11);/q;+1/p-1

InChI Key

ZGIYTLGBDAOYFL-UHFFFAOYSA-M

SMILES

C1=CC(=C(C=C1O)O)C(=O)[O-].[Na+]

Canonical SMILES

C1=CC(=C(C=C1O)O)C(=O)[O-].[Na+]

Other CAS RN

17289-70-2

Related CAS

89-86-1 (Parent)

synonyms

2,4-dihydroxybenzoate
2,4-dihydroxybenzoic acid
beta-resorcylic acid
beta-resorcylic acid, lead salt
beta-resorcylic acid, monosodium salt
beta-resorcylic acid, sodium salt

Origin of Product

United States

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